Cas no 136514-31-3 (1,2-Ethanediamine, N,N,N',N'-tetrakis[2-(diphenylphosphino)ethyl]-)

1,2-Ethanediamine, N,N,N',N'-tetrakis[2-(diphenylphosphino)ethyl]- structure
136514-31-3 structure
Product Name:1,2-Ethanediamine, N,N,N',N'-tetrakis[2-(diphenylphosphino)ethyl]-
CAS No:136514-31-3
MF:C58H60N2P4
MW:909.005457878113
CID:1241218
PubChem ID:71341426
Update Time:2025-04-20

1,2-Ethanediamine, N,N,N',N'-tetrakis[2-(diphenylphosphino)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N,N,N',N'-tetrakis[2-(diphenylphosphino)ethyl]-
    • N,N,N',N'-tetrakis(2-diphenylphosphanylethyl)ethane-1,2-diamine
    • N~1~,N~1~,N~2~,N~2~-Tetrakis[2-(diphenylphosphanyl)ethyl]ethane-1,2-diamine
    • 136514-31-3
    • DTXSID20768357
    • Inchi: 1S/C58H60N2P4/c1-9-25-51(26-10-1)61(52-27-11-2-12-28-52)47-43-59(44-48-62(53-29-13-3-14-30-53)54-31-15-4-16-32-54)41-42-60(45-49-63(55-33-17-5-18-34-55)56-35-19-6-20-36-56)46-50-64(57-37-21-7-22-38-57)58-39-23-8-24-40-58/h1-40H,41-50H2
    • InChI Key: MGSZNPMERYRYRZ-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)CCN(CCP(C1C=CC=CC=1)C1C=CC=CC=1)CCN(CCP(C1C=CC=CC=1)C1C=CC=CC=1)CCP(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 908.3712
  • Monoisotopic Mass: 908.37069791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 64
  • Rotatable Bond Count: 23
  • Complexity: 935
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.6
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
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